Cas no 25451-63-2 (1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI))

• Product Name: 1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI)
• CAS No: 25451-63-2
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 256728
• PubChem ID: 97255
• Update Time: 2025-04-19

1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-diphenyl-, monocarbamate (8CI)
• (3-hydroxy-2,2-diphenylpropyl) carbamate
• 1, 2,2-diphenyl-, monocarbamate
• 1,3-Propanediol, 2,2-diphenyl-, carbamate
• 2,2-Diphenyl-1,3-propanediol monocarbamate
• AC1L3Y4O
• BRN 3348248
• carbamic acid-(3-hydroxy-2,2-diphenyl-propyl ester)
• Carbamidsaeure-(3-hydroxy-2,2-diphenyl-propylester)
• NSC108721
• UNII-00ZUQ19K6J
• DTXSID30180127
• 25451-63-2
• 00ZUQ19K6J
• 2,2-Diphenyl-1,3-propanediol carbamate
• NSC 108721
• NSC-108721
• 4-06-00-06721 (Beilstein Handbook Reference)
• 1,3-Propanediol, 2,2-diphenyl-, monocarbamate

• Inchi： 1S/C16H17NO3/c17-15(19)20-12-16(11-18,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,18H,11-12H2,(H2,17,19)
• InChI Key： BXUSEVHVYZZWLZ-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(CO)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 512.5°C at 760 mmHg
• Flash Point: 263.8°C
• Refractive Index: 1.593
• PSA: 72.55
• LogP: 2.76060